6-(Phenyldithio)-1H-purin-2-amine

• CAS No.: 2959-10-6
• Molecular Formula: C11H9N5S2
• Molecular Weight: 275.4 g/mol
• IUPAC Name: 6-(phenyldisulfanyl)-7H-purin-2-amine
• InChI: InChI=1S/C11H9N5S2/c12-11-15-9-8(13-6-14-9)10(16-11)18-17-7-4-2-1-3-5-7/h1-6H,(H3,12,13,14,15,16)
• InChI Key: FKXNYWBHWQNZSL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)SSC2=NC(=NC3=C2NC=N3)N
• Synonyms: 6-(phenyldithio)-1H-purin-2-amine

Description

6-(Phenyldithio)-1H-purin-2-amine (CAS: 2959-10-6) is a purine derivative with the molecular formula C₁₁H₉N₅S₂ and a molecular weight of 275.35 g/mol . Its structure features a purine core substituted at the 6-position with a phenyldithio (-S-S-C₆H₅) group, distinguishing it from simpler thio- or alkoxy-substituted analogs.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares key physicochemical parameters of 6-(Phenyldithio)-1H-purin-2-amine with structurally related purine derivatives:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Substituent at Position 6	Notable Properties
6-(Phenyldithio)-1H-purin-2-amine	2959-10-6	C₁₁H₉N₅S₂	275.35	Phenyldithio (-S-S-C₆H₅)	High aromaticity; potential for disulfide bond reactivity
6-(Methylthio)-1H-purin-2-amine	1198-47-6	C₆H₇N₅S	181.22	Methylthio (-S-CH₃)	Lower molecular weight; IR spectral data available (solid state, 239.5°C)
6-(Benzylthio)-1H-purin-2-amine	Not provided	C₁₂H₁₁N₅S	257.31	Benzylthio (-S-CH₂C₆H₅)	Toxic by intraperitoneal route (LD₅₀: 222 mg/kg in mice); reproductive toxicity
6-Ethoxy-1H-purin-2-amine	51866-19-4	C₇H₉N₅O	179.18	Ethoxy (-O-CH₂CH₃)	Lower sulfur content; increased polarity compared to thio analogs
6-(Decyldithio)-1H-purin-2-amine	78263-87-3	C₁₅H₂₅N₅S₂	331.52	Decyldithio (-S-S-C₁₀H₂₁)	High lipophilicity due to long alkyl chain

Key Observations:

• Substituent Effects :
  • The phenyldithio group in the target compound introduces steric bulk and redox activity, contrasting with smaller substituents like methylthio (-S-CH₃) or ethoxy (-O-CH₂CH₃) .
  • Lipophilicity : The decyldithio analog (logP ~5.5 estimated) is significantly more lipophilic than the phenyldithio derivative (logP ~3.2), impacting membrane permeability .

Comparison with 6-(Phenyldithio)-1H-purin-2-amine:

• The phenyldithio derivative’s toxicity profile remains understudied, but its disulfide bond may confer unique reactivity (e.g., glutathione interaction) compared to mono-thio analogs .